Cas no 238403-48-0 (1-4-(Trifluoromethyl)pyrimidin-2-yl-1,4-diazepane)

• Product Name: 1-4-(Trifluoromethyl)pyrimidin-2-yl-1,4-diazepane
• CAS No: 238403-48-0
• MF: C₁₀H₁₃F₃N₄
• MW: 246.232231855392
• MDL: MFCD00728997
• CID: 245513
• PubChem ID: 2782067
• Update Time: 2025-10-19

1-4-(Trifluoromethyl)pyrimidin-2-yl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-[4-(Trifluoromethyl)pyrimidin-2-yl]-1,4-diazepane
• 1-[4-(Trifluoromethyl)-2-pyrimidinyl]-1,4-diazepane
• 1H-1,4-Diazepine,hexahydro-1-[4-(trifluoromethyl)-2-pyrimidinyl]-
• AKOS005071991
• MFCD00728997
• A816931
• 238403-48-0
• 1-(4-(Trifluoromethyl)pyrimidin-2-yl)-1,4-diazepane
• F30178
• SB58256
• 1-[4-(Trifluoromethyl)pyrimid-2-yl]homopiperazine
• W-206857
• CS-0312872
• FT-0607155
• CB-0810
• SCHEMBL2005654
• 1-[4-(trifluoromethyl)pyrimidin-2-yl]homopiperazine
• Maybridge1_000269
• DTXSID10381918
• XVAZHAVSZFQOOQ-UHFFFAOYSA-N
• HMS542E05
• 1-4-(Trifluoromethyl)pyrimidin-2-yl-1,4-diazepane

• MDL： MFCD00728997
• Inchi： 1S/C10H13F3N4/c11-10(12,13)8-2-4-15-9(16-8)17-6-1-3-14-5-7-17/h2,4,14H,1,3,5-7H2
• InChI Key： XVAZHAVSZFQOOQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=NC(=N1)N1CCNCCC1)(F)F

Computed Properties

• Exact Mass: 246.10900
• Monoisotopic Mass: 246.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41A^2

Experimental Properties

• Density: 1.259
• Melting Point: 50 °C
• Boiling Point: 346.5°C at 760 mmHg
• Flash Point: 163.4°C
• Refractive Index: 1.48
• PSA: 41.05000
• LogP: 1.68890
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-4-(Trifluoromethyl)pyrimidin-2-yl-1,4-diazepane Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R34